N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea

• IUPAC Name: 1-[1-[(3,4-dichlorophenyl)methyl]pyrazol-3-yl]-3-(3,4-dimethylphenyl)thiourea
• InChI: InChI=1S/C19H18Cl2N4S/c1-12-3-5-15(9-13(12)2)22-19(26)23-18-7-8-25(24-18)11-14-4-6-16(20)17(21)10-14/h3-10H,11H2,1-2H3,(H2,22,23,24,26)
• InChI Key: BYFMZDSHKDMVIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC2=NN(C=C2)CC3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H18Cl2N4S
• Molecular Weight: 405.3 g/mol

Description

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea is complex and not fully understood. However, it has been found to work by inhibiting various enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea has been found to exhibit various biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and cell proliferation. It has also been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea in lab experiments is its potent antioxidant and anti-inflammatory properties. It has also been found to be relatively safe and well-tolerated in animal studies. However, one of the main limitations of using this compound is its complex synthesis process, which can limit its availability and increase its cost.

Future Directions

There are several future directions for the study of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea. One potential direction is the development of more efficient and cost-effective synthesis methods. Another potential direction is the study of its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-3-yl]-N'-(3,4-dimethylphenyl)thiourea has been extensively studied for its potential applications in various fields of science. It has been found to exhibit potent antioxidant, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.